Structural phase transitions, dielectric bistability and luminescence of two bulky ion-pair crystals [N(C3H7)4]2[Ln(NO3)5] (Ln = Tb, Dy)†
New Journal of Chemistry Pub Date: 2017-07-26 DOI: 10.1039/C7NJ01597F
Abstract
Two bulky ion-pair crystals [N(C3H7)4]2[Ln(NO3)5] (Ln = Tb or Dy) are synthesized and structurally characterized. Both compounds exhibit a dielectric bistable behaviour accompanied by a reversible structural phase transition above room temperature. In addition, the relatively rigid coordination configuration around the lanthanide ions makes the two ion-pair compounds function as promising green and yellow phosphors, respectively. The synthetic approach may be applicable to construct other multifunctional materials with dielectric bistability and luminescence based on large organic ammonium and lanthanide complex anions.
![Graphical abstract: Structural phase transitions, dielectric bistability and luminescence of two bulky ion-pair crystals [N(C3H7)4]2[Ln(NO3)5] (Ln = Tb, Dy)](http://scimg.chem960.com/usr/1/C7NJ01597F.jpg)
![Structural phase transitions, dielectric bistability and luminescence of two bulky ion-pair crystals [N(C3H7)4]2[Ln(NO3)5] (Ln = Tb, Dy)†](https://scimg.chem960.com/usr/1/C7NJ01597F.jpg)
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